Cas no 1269649-43-5 ((S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride)

• Product Name: (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride
• CAS No: 1269649-43-5
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD20487947
• CID: 5085969
• PubChem ID: 67033291
• Update Time: 2026-03-02

(S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride
• E79528
• (2S)-2-Amino-2-(3-pyridyl)ethan-1-ol 2HCl
• (S)-2-amino-2-(pyridin-3-yl)ethanol dihydrochloride
• (2S)-2-amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride
• (S)-2-Amino-2-pyridin-3-yl-ethanol dihydrochloride
• (2S)-2-amino-2-pyridin-3-ylethanol;dihydrochloride
• MFCD20487947
• SCHEMBL1439204
• BS-48443
• 1269649-43-5
• CS-0135388
• (2S)-2-amino-2-(pyridin-3-yl)ethanol dihydrochloride
• CEJDBJMKRRFMGK-XCUBXKJBSA-N

• MDL： MFCD20487947
• Inchi： 1S/C7H10N2O.2ClH/c8-7(5-10)6-2-1-3-9-4-6;;/h1-4,7,10H,5,8H2;2*1H/t7-;;/m1../s1
• InChI Key： CEJDBJMKRRFMGK-XCUBXKJBSA-N
• SMILES： Cl.Cl.OC[C@H](C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 210.0326684g/mol
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride

Introduction to (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride (CAS No. 1269649-43-5)

(S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride (CAS No. 1269649-43-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-Pyrrolidine-2-amino alcohol dihydrochloride, is a derivative of pyridine and amino alcohol, and its unique structure and properties make it a valuable candidate for various applications, particularly in the development of new drugs.

The chemical structure of (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride consists of a pyridine ring attached to an amino alcohol moiety, with the entire molecule being in the (S) configuration. This chiral center imparts specific stereochemical properties that are crucial for its biological activity and potential therapeutic applications. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride in several areas of medicinal chemistry. One notable application is its use as a building block in the synthesis of more complex molecules, particularly those with neuroprotective and anti-inflammatory properties. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it suitable for further development into clinical trials.

Clinical trials involving (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride are currently underway to evaluate its safety and efficacy in various therapeutic areas. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further investigate its potential as a new drug.

In conclusion, (S)-2-Amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride (CAS No. 1269649-43-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it a valuable candidate for the development of new drugs with neuroprotective and anti-inflammatory effects. Ongoing research and clinical trials continue to explore its full therapeutic potential, making it an exciting area of study for scientists and researchers in the field.